Cas no 111254-18-3 (Episappanol)

Episappanol Properties

Names and Identifiers

• 2H-1-Benzopyran-3,4,7-triol,3-[(3,4-dihydroxyphenyl)methyl]-3,4-dihydro-, (3R,4R)-
• episappanol
• 2H-1-Benzopyran-3,4,7-triol,3-[(3,4-dihydroxyphenyl)methyl]-3,4-dihydro-, (3R-trans)-
• (3R,4R)-3-[(3,4-Dihydroxyphenyl)methyl]-3,4-dihydro-2H-1-benzopyran-3,4,7-triol
• (3R,4R)-3-[(3,4-dihydroxyphenyl)methyl]-2,4-dihydrochromene-3,4,7-triol
• Episappol
• J3.534.527B
• (3R,4R)-3-[(3,4-dihydroxyphenyl)methyl]chromane-3,4,7-triol
• 3,4-Dihydro-3-(3,4-dihydroxybenzyl)-2H-1-benzopyran-3beta,4alpha,7-triol
• CS-0159366
• AKOS040760098
• AC-34051
• 111254-18-3
• HY-N9315
• DA-63231
• epi-Sappanol
• Episappanol
• (3R,4R)-3-((3,4-dihydroxyphenyl)methyl)-2,4-dihydrochromene-3,4,7-triol
• G17111
• +Expand

• InChIKey： MPGFEHZDABUJFR-HZPDHXFCSA-N
• Inchi： 1S/C16H16O6/c17-10-2-3-11-14(6-10)22-8-16(21,15(11)20)7-9-1-4-12(18)13(19)5-9/h1-6,15,17-21H,7-8H2/t15-,16-/m1/s1
• SMILES： O1C2C([H])=C(C([H])=C([H])C=2[C@]([H])([C@](C1([H])[H])(C([H])([H])C1C([H])=C([H])C(=C(C=1[H])O[H])O[H])O[H])O[H])O[H]

Computed Properties

• Exact Mass: 304.09500
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 304.09468823 g/mol
• Heavy Atom Count: 22
• Complexity: 391
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 110
• Molecular Weight: 304.29

Experimental Properties

• LogP: 1.20300
• PSA: 110.38000
• Solubility: Slightly soluble (7.3 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.574±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Flavonoids